2-Bromo-6-methyl-4-nitropyridine
Overview
Description
Synthesis Analysis
The synthesis of related pyridine derivatives often involves multistep reactions including substitution, nitration, and other functional group transformations. For instance, 2-amino-3-nitropyridine-6-methoxy was synthesized from 2,6-Dichloropyridine through a sequence of substitution, nitration, ammoniation, and oxidation steps . Similarly, 2-Amino-6-bromopyridine was prepared using diazotization, bromation, oxidation, chlorination, amination, and Hofmann degradation . These methods suggest that the synthesis of 2-Bromo-6-methyl-4-nitropyridine could potentially be achieved through analogous synthetic routes.
Molecular Structure Analysis
The molecular structure of pyridine derivatives has been extensively studied using various spectroscopic and computational methods. For example, the crystal structure of 2-Bromo-4-nitropyridine N-oxide was determined to be orthorhombic with specific intermolecular interactions . Quantum mechanical calculations and spectroscopic studies on similar compounds, such as 2-Amino-3-bromo-5-nitropyridine, provide detailed information on vibrational frequencies, molecular geometry, and electronic properties . These studies can be used to infer the molecular structure of 2-Bromo-6-methyl-4-nitropyridine.
Chemical Reactions Analysis
The reactivity of bromo- and nitro-substituted pyridines has been explored in various chemical reactions. For instance, 2-Bromo-6-isocyanopyridine has been identified as a versatile reagent in multicomponent chemistry, demonstrating its utility in the synthesis of complex molecules like opioids . The reactions of 2- and 4-bromomethyl-3-nitropyridine with aromatic amines have been shown to yield pyrazolo-pyridines under certain conditions . These findings suggest that 2-Bromo-6-methyl-4-nitropyridine may also participate in similar chemical transformations.
Physical and Chemical Properties Analysis
The physical and chemical properties of pyridine derivatives are influenced by their substituents. For example, the vibrational spectra and polarized vibrational spectra of 2-Bromo-4-nitropyridine N-oxide have been correlated with its crystal structure . The electronic and vibrational characteristics of 2-Amino-3-bromo-5-nitropyridine were investigated using density functional theory (DFT) calculations and spectroscopic methods, providing insights into its stability, reactivity, and potential as a non-linear optical (NLO) material . These studies can help predict the properties of 2-Bromo-6-methyl-4-nitropyridine, such as its spectroscopic signatures, reactivity indices, and NLO behavior.
Scientific Research Applications
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Pharmaceutical Intermediate
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Development of Fluorescent Probes
Based on the available information, “2-Bromo-6-methyl-4-nitropyridine” is a chemical intermediate and is often used in the synthesis of other compounds. Here are some additional potential applications based on its chemical properties:
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Pharmaceutical Intermediate
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Development of Fluorescent Probes
Safety And Hazards
“2-Bromo-6-methyl-4-nitropyridine” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure) with the target organ being the respiratory system .
properties
IUPAC Name |
2-bromo-6-methyl-4-nitropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c1-4-2-5(9(10)11)3-6(7)8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVBRVPXLHHOEMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60540250 | |
Record name | 2-Bromo-6-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60540250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-methyl-4-nitropyridine | |
CAS RN |
97944-46-2 | |
Record name | 2-Bromo-6-methyl-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60540250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.